Cas no 3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-)

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- structure
3722-61-0 structure
Product name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
CAS No:3722-61-0
MF:C17H18N2O8
MW:378.33342
CID:1482833
PubChem ID:2232664

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
    • 1-methoxy-2-[3-(2-methoxyphenoxy)propoxy]benzene
    • Cambridge id 5362780
    • CB07244
    • CBMicro_004906
    • DTXSID40367124
    • 3722-61-0
    • SR-01000207100-1
    • SMSF0005723
    • BIM-0005066.P001
    • SR-01000207100
    • Inchi: InChI=1S/C17H20O4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
    • InChI Key: PHDJRROBCDCWPT-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1OCCCOC2=CC=CC=C2OC

Computed Properties

  • Exact Mass: 378.10634
  • Monoisotopic Mass: 288.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų
  • XLogP3: 3.9

Experimental Properties

  • PSA: 123.2

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